4,6-Dimethyl-2-(4-nitrophenoxy)pyrimidine

• Molecular Formula: C12H11N3O3
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 4,6-dimethyl-2-(4-nitrophenoxy)pyrimidine
• InChI: InChI=1S/C12H11N3O3/c1-8-7-9(2)14-12(13-8)18-11-5-3-10(4-6-11)15(16)17/h3-7H,1-2H3
• InChI Key: IFJDPIPLLBRMGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2=CC=C(C=C2)[N+](=O)[O-])C

Description

4,6-Dimethyl-2-(4-nitrophenoxy)pyrimidine is a useful research compound. Its molecular formula is C12H11N3O3 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

27.8 g (0.2 mole) of 4-nitro-phenol were dissolved in 100 ml of dimethylsulphoxide. After addition of 11.2 g (0.2 mole) of powdered potassium hydroxide, the mixture was stirred at room temperature for 30 minutes and 28.5 g (0.2 mole) of 2-chloro-4,6-dimethyl-pyrimidine were then added. The mixture was heated at 120° C. for 6 hours and then cooled, stirred with one liter of water and filtered off with suction. The crystals filtered off with suction were dried in air. 38 g (77.5% of theory) of 2-(4-nitrophenoxy)-4,6-dimethyl-pyrimidine were obtained.